Cas no 2034470-14-7 ([2-(cyclopropylmethoxy)pyridin-4-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone)

[2-(Cyclopropylmethoxy)pyridin-4-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone is a synthetic organic compound featuring a pyridine core linked to a dihydroisoquinoline moiety via a methanone bridge, with a cyclopropylmethoxy substituent at the 2-position of the pyridine ring. This structure imparts potential utility in medicinal chemistry, particularly as an intermediate or scaffold for drug discovery. The cyclopropyl group may enhance metabolic stability, while the dihydroisoquinoline fragment could contribute to binding affinity in target interactions. The compound's well-defined heterocyclic architecture makes it suitable for further derivatization in the development of biologically active molecules. Its synthesis and characterization are of interest for applications in pharmaceutical research and development.

[2-(cyclopropylmethoxy)pyridin-4-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone structure

2034470-14-7 structure

Product Name:[2-(cyclopropylmethoxy)pyridin-4-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone

CAS No:2034470-14-7

MF:C₁₉H₂₀N₂O₂

MW:308.374304771423

CID:5936878

PubChem ID:92085407

Update Time:2025-06-07

[2-(cyclopropylmethoxy)pyridin-4-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

- [2-(cyclopropylmethoxy)pyridin-4-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
- AKOS026690068
- 2034470-14-7
- (2-(cyclopropylmethoxy)pyridin-4-yl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone
- 2-[2-(cyclopropylmethoxy)pyridine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline
- F6475-6076
- Inchi： 1S/C19H20N2O2/c22-19(21-10-8-15-3-1-2-4-17(15)12-21)16-7-9-20-18(11-16)23-13-14-5-6-14/h1-4,7,9,11,14H,5-6,8,10,12-13H2
- InChI Key： BDPARTQHWCIEKZ-UHFFFAOYSA-N
- SMILES： C(C1C=CN=C(OCC2CC2)C=1)(N1CCC2=C(C1)C=CC=C2)=O

Computed Properties

Exact Mass: 308.152477885g/mol
Monoisotopic Mass: 308.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 424
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 42.4Å²

[2-(cyclopropylmethoxy)pyridin-4-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6475-6076-2μmol	2-[2-(cyclopropylmethoxy)pyridine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline	2034470-14-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F6475-6076-5μmol	2-[2-(cyclopropylmethoxy)pyridine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline	2034470-14-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F6475-6076-10μmol	2-[2-(cyclopropylmethoxy)pyridine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline	2034470-14-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F6475-6076-1mg	2-[2-(cyclopropylmethoxy)pyridine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline	2034470-14-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F6475-6076-2mg	2-[2-(cyclopropylmethoxy)pyridine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline	2034470-14-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F6475-6076-3mg	2-[2-(cyclopropylmethoxy)pyridine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline	2034470-14-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F6475-6076-4mg	2-[2-(cyclopropylmethoxy)pyridine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline	2034470-14-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F6475-6076-5mg	2-[2-(cyclopropylmethoxy)pyridine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline	2034470-14-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F6475-6076-10mg	2-[2-(cyclopropylmethoxy)pyridine-4-carbonyl]-1,2,3,4-tetrahydroisoquinoline	2034470-14-7	90%+	10mg	$79.0	2023-05-17